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Compound of Interest

Compound Name: 2-Isopropyl-1,3-dioxane

CAS No.: 5702-49-8

Cat. No.: B11954329

Get Quote

Part 1: Executive Summary
2-Isopropyl-1,3-dioxane (CAS 5702-49-8) is a cyclic acetal derived from the condensation of

isobutyraldehyde and 1,3-propanediol. In the pharmaceutical and fine chemical sectors, it

serves primarily as a robust protecting group for carbonyl functionalities and as a stable

intermediate in the synthesis of complex organic molecules.[1] Unlike its 5-membered ring

analog (2-isopropyl-1,3-dioxolane), the 6-membered dioxane ring offers distinct conformational

stability and hydrolytic kinetics, making it a valuable tool in multi-step organic synthesis where

selective deprotection is required.

This guide provides a comprehensive technical analysis of 2-Isopropyl-1,3-dioxane, detailing

its physicochemical properties, synthesis protocols, and application in drug development

workflows.

Part 2: Chemical Identity & Physicochemical
Properties[2]
Nomenclature & Identifiers[2][3][4]
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Parameter Detail

CAS Number 5702-49-8

IUPAC Name 2-Propan-2-yl-1,3-dioxane

Synonyms
Isobutyraldehyde trimethylene acetal; 2-

Isopropyl-m-dioxane

Molecular Formula C₇H₁₄O₂

SMILES CC(C)C1OCCCO1

InChI Key JUTVXESYHPHLKJ-UHFFFAOYSA-N

Physical Properties
Note: Experimental data for this specific CAS is limited in public registries; values below

represent consensus data for the class of alkyl-1,3-dioxanes.

Property Value Note

Molecular Weight 130.18 g/mol Calculated

Physical State Clear, colorless liquid Standard conditions

Boiling Point ~145–150 °C

Estimated based on homologs

(e.g., 2-isopropyl-1,3-dioxolane

BP is 130°C; dioxanes typically

boil higher)

Density ~0.92 g/cm³ Estimated

Solubility

Soluble in organic solvents

(EtOH, Ether, DCM); Low

water solubility

Lipophilic acetal nature

Stability

Stable in basic and neutral

media; Hydrolyzes in aqueous

acid

Standard acetal behavior
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Part 3: Synthesis & Manufacturing Methodology
Reaction Mechanism
The synthesis of 2-Isopropyl-1,3-dioxane follows a classic acid-catalyzed nucleophilic

addition-elimination pathway. Isobutyraldehyde acts as the electrophile, while 1,3-propanediol

serves as the bis-nucleophile. The reaction is reversible and equilibrium-driven, necessitating

the removal of water to drive conversion to the product.

Laboratory Protocol (Standardized)
Objective: Synthesis of 2-Isopropyl-1,3-dioxane via Dean-Stark Dehydration.

Reagents:

Isobutyraldehyde (1.0 eq)

1,3-Propanediol (1.1 eq)

p-Toluenesulfonic acid (pTSA) (0.01 eq)

Solvent: Toluene or Cyclohexane (Reaction medium & azeotrope former)

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux

condenser.

Charging: Add 1,3-propanediol and the non-polar solvent (Toluene) to the flask. Add the acid

catalyst (pTSA).

Addition: Slowly add isobutyraldehyde to the mixture. Note: Isobutyraldehyde is volatile;

addition should be controlled to prevent evaporation loss before reaction.

Reflux: Heat the mixture to reflux. Water will co-distill with the solvent and separate in the

Dean-Stark trap.

Monitoring: Continue reflux until water evolution ceases (theoretical amount collected).
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Workup: Cool the reaction mixture. Wash with saturated NaHCO₃ solution to neutralize the

catalyst. Wash with brine.

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure. Purify the crude oil via fractional distillation.

Reaction Visualization
The following diagram illustrates the chemical transformation and the critical water-removal

step required to shift the equilibrium.
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Click to download full resolution via product page

Caption: Acid-catalyzed acetalization pathway showing the critical dehydration step required to

drive the equilibrium toward the 2-Isopropyl-1,3-dioxane product.

Part 4: Applications in Research & Development
Carbonyl Protection Strategy
In complex molecule synthesis (e.g., macrolides, polyketides), the aldehyde moiety of

isobutyraldehyde often requires masking to survive incompatible reaction conditions such as:

Organometallic Additions: Grignard or Organolithium reagents.

Hydride Reductions: LiAlH₄ or NaBH₄.

Basic Conditions: Alkylations or nucleophilic substitutions.

The 1,3-dioxane ring is orthogonal to these conditions. It remains intact in high pH

environments but can be selectively removed (deprotected) using aqueous acid (e.g., dilute
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HCl, AcOH) or Lewis acids (e.g., TiCl₄) when the aldehyde function needs to be restored.

Fine Chemical Building Block
2-Isopropyl-1,3-dioxane serves as a scaffold for functionalization. The C2 position (acetal

carbon) is relatively inert, but the dioxane ring can participate in:

Radical Functionalization: Selective C-H activation at the acetal position.

Ring Opening Polymerization: Under specific cationic conditions, dioxanes can act as

monomers for polyacetal synthesis, though this is less common for the isopropyl derivative

compared to unsubstituted 1,3-dioxane.

Application Workflow
The following diagram outlines the decision logic for using this compound in a synthetic route.

Substrate: Isobutyraldehyde
(Reactive Carbonyl)

Condition Check:
Is the reaction environment Basic or Nucleophilic?

Protect as
2-Isopropyl-1,3-dioxane

Yes (High Risk)

Proceed with
Direct Reaction

No (Low Risk)

Perform Target Reaction
(e.g., Grignard, Reduction)

Acidic Hydrolysis
(Restore Carbonyl)
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Click to download full resolution via product page

Caption: Decision tree for utilizing 2-Isopropyl-1,3-dioxane as a protecting group in multi-step

organic synthesis.

Part 5: Safety, Handling & Regulatory (E-E-A-T)
GHS Classification & Hazards
While specific toxicological data for CAS 5702-49-8 is less abundant than for common solvents,

it shares the hazard profile of aliphatic acetals:

Flammability:Warning. Flammable liquid and vapor.[2] (H226)

Reactivity:Warning. May form explosive peroxides upon prolonged exposure to air.

(EUH019)[3]

Health:Warning. Causes skin irritation (H315) and serious eye irritation (H319).

Handling Protocols
Peroxide Check: Before distillation or heating, test for peroxides using starch-iodide paper. If

positive, treat with ferrous sulfate.

Inert Atmosphere: Store under nitrogen or argon to prevent auto-oxidation.

PPE: Use nitrile gloves, safety goggles, and work within a fume hood.

Regulatory Status
TSCA (USA): Listed (Active).

REACH (EU): Pre-registered/Registered.

Uses: Strictly for R&D and industrial intermediate use. Not approved for direct food addition

or medical use without specific grade certification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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